5-[(2,4-dimethylphenoxy)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[(2,4-dimethylphenoxy)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C18H18N2O2/c1-12-5-4-6-15(10-12)18-19-17(22-20-18)11-21-16-8-7-13(2)9-14(16)3/h4-10H,11H2,1-3H3
• InChI Key: CRMLDGFQIUUISM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)COC3=C(C=C(C=C3)C)C
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

5-[(2,4-dimethylphenoxy)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research. This compound belongs to the oxadiazole family, which has been extensively studied for their diverse biological activities.

Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

The 1,3,4-Oxadiazole derivatives, specifically those synthesized through the reaction of 5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione with formaldehyde solution and primary aromatic amines, have been investigated for their antimicrobial and anti-proliferative activities. These compounds have demonstrated inhibitory activity against various pathogenic Gram-positive, Gram-negative bacteria, and the yeast-like pathogenic fungus Candida albicans. Specifically, certain derivatives displayed broad-spectrum antibacterial activities, while others showed potent activity against tested Gram-positive bacteria. Furthermore, the anti-proliferative activity of these compounds was evaluated against various human cancer cell lines, revealing optimal anti-proliferative activity in some derivatives (Al-Wahaibi et al., 2021).

Antibiotic and Lipoxygenase Inhibitory Activity

A series of molecules bearing multiple functional groups, including the 5-[(2,4-dimethylphenoxy)methyl]-1,3,4-oxadiazole, were synthesized to study their antibiotic effect against Gram-positive and Gram-negative bacteria and lipoxygenase activity. This research highlighted the compound's substantial antibacterial activity and its inhibitory action on lipoxygenase, suggesting potential for therapeutic applications in addressing bacterial infections and inflammatory conditions (Rasool et al., 2016).

Corrosion, Biocorrosion, and Scaling Control

Research on 2,5-bis(n-methylphenyl)-1,3,4-oxadiazole derivatives, which include close relatives of the target compound, has shown their effectiveness in inhibiting corrosion, biocorrosion, and scaling in brass within simulated cooling water systems. These studies employ potentiodynamic polarization and electrochemical impedance spectroscopy methods to evaluate the electrochemical behavior of brass, revealing that such oxadiazoles act as mixed-type control inhibitors, highlighting their potential in industrial applications for protecting metal surfaces (Rochdi et al., 2014).

Polymer Applications

New poly(1,3,4-oxadiazole-imide)s containing dimethylsilane units have been prepared, showcasing high solubility in polar organic solvents and exhibiting high thermal stability. These polymers, which include the structural motif of 5-[(2,4-dimethylphenoxy)methyl]-3-(3-methylphenyl)-1,2,4-oxadiazole, have potential applications in creating coatings and materials with specialized properties, such as high stability and good optical characteristics (Hamciuc et al., 2005).